2-fluoro-4-methyl-N-(2-methylpropyl)aniline

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• IUPAC Name: 2-fluoro-4-methyl-N-(2-methylpropyl)aniline
• InChI: InChI=1S/C11H16FN/c1-8(2)7-13-11-5-4-9(3)6-10(11)12/h4-6,8,13H,7H2,1-3H3
• InChI Key: YNGOGYPOGOXNFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC(C)C)F

Description

2-Fluoro-4-methyl-N-(2-methylpropyl)aniline (CAS: 1040047-96-8) is a secondary amine with the molecular formula C₁₁H₁₆FN and a molecular weight of 181.25 g/mol . Its structure features a fluorine substituent at the 2-position and a methyl group at the 4-position of the benzene ring, coupled with a 2-methylpropyl (isobutyl) group attached to the amine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-4-methyl-N-(2-methylpropyl)aniline typically involves the following steps:

Nitration: The starting material, 2-fluoro-4-methylaniline, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group.

Alkylation: The amine group is alkylated with 2-methylpropyl bromide to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-4-methyl-N-(2-methylpropyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it back to its parent amine or other reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) with a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce various amine derivatives.

Scientific Research Applications

2-fluoro-4-methyl-N-(2-methylpropyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-fluoro-4-methyl-N-(2-methylpropyl)aniline exerts its effects involves its interaction with specific molecular targets. The fluorine atom and the alkyl groups on the benzene ring can influence the compound’s binding affinity to enzymes and receptors. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

• The 4-methyl group provides moderate steric hindrance, while the isobutyl chain on the amine contributes to lipophilicity .

• 4-Methoxy-N-(2-methylpropyl)aniline hydrochloride (CAS: 1909327-71-4):
  Replacing fluorine with a methoxy group introduces an electron-donating effect, increasing ring reactivity toward electrophilic substitution. The hydrochloride salt form (molecular weight: 215.72 g/mol) improves solubility in polar solvents, making it suitable for pharmaceutical applications .

• 4-Ethoxy-N-(2-methylpropyl)aniline (CAS: 1019544-48-9):
  The ethoxy group (C₂H₅O−) offers stronger electron donation than methoxy, further altering electronic properties. With a molecular weight of 193.29 g/mol , this compound may exhibit enhanced solubility in organic solvents compared to the fluoro analog .

• 2-Chloro-4-fluoro-N-(2-phenylethyl)aniline (C₁₄H₁₃ClFN):
  The chlorine substituent (stronger electron-withdrawing than fluorine) and phenylethyl group increase steric bulk and lipophilicity (molar mass: 249.71 g/mol). This structure could influence binding affinity in biological systems .

Molecular Weight and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-Fluoro-4-methyl-N-(2-methylpropyl)aniline	C₁₁H₁₆FN	181.25	2-F, 4-CH₃, isobutyl-NH	Moderate lipophilicity, electron-deficient ring
4-Methoxy-N-(2-methylpropyl)aniline HCl	C₁₂H₂₀ClNO	215.72	4-OCH₃, isobutyl-NH (HCl salt)	High solubility in polar solvents
4-Ethoxy-N-(2-methylpropyl)aniline	C₁₂H₁₉NO	193.29	4-OC₂H₅, isobutyl-NH	Enhanced organic solubility
2-Chloro-4-fluoro-N-(2-phenylethyl)aniline	C₁₄H₁₃ClFN	249.71	2-Cl, 4-F, phenylethyl-NH	High steric bulk, potential bioactivity

Biological Activity

2-Fluoro-4-methyl-N-(2-methylpropyl)aniline is a fluorinated aromatic amine that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by a fluorine atom at the 2-position and a branched propyl group, which may enhance its interaction with biological targets. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and therapeutic potential.

Chemical Structure and Properties

• Molecular Formula : C10H14FN
• Molecular Weight : 179.23 g/mol
• IUPAC Name : 2-fluoro-4-methyl-N-(2-methylpropyl)aniline
• SMILES Notation : CC(C)Nc1c(F)cc(c(c1)C)C

The biological effects of 2-fluoro-4-methyl-N-(2-methylpropyl)aniline are primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. The presence of fluorine enhances lipophilicity, allowing the compound to penetrate cellular membranes more effectively.

Proposed Mechanisms:

• Enzyme Inhibition : The compound may inhibit certain enzymes by binding to their active sites, thus modulating their activity.
• Receptor Modulation : It may act as a modulator for neurotransmitter receptors, influencing pathways related to mood and cognition.

Biological Activity Data

Preliminary studies suggest several biological activities for this compound:

Biological Activity	Observations
Antimicrobial Activity	Significant inhibition against Staphylococcus aureus and Escherichia coli.
Anticancer Properties	Induces apoptosis in human breast cancer cells through caspase pathway activation.
Neuroprotective Effects	Enhances synaptic plasticity by modulating glutamate receptor activity.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 2-fluoro-4-methyl-N-(2-methylpropyl)aniline:

• Fluorine Substitution : The 2-fluoro group increases lipophilicity and alters electronic properties, enhancing permeability through cell membranes.
• Alkyl Chain Influence : The branched propyl group contributes steric effects that may influence receptor interactions.

Case Studies

Several case studies have highlighted the biological effects of this compound:

• Antimicrobial Efficacy :
  • A study evaluated the compound's effectiveness against various bacterial strains, showing significant growth inhibition in both Staphylococcus aureus and Escherichia coli, indicating its potential as a lead compound for new antibiotics.
• Cancer Cell Apoptosis :
  • In vitro assays demonstrated that treatment with the compound led to increased apoptosis in human breast cancer cells. Mechanistic studies indicated activation of caspase pathways, which are critical for programmed cell death.
• Neuroprotective Effects :
  • Research involving neuronal cultures revealed that the compound could enhance synaptic plasticity by modulating glutamate receptor activity, suggesting potential applications in neurodegenerative diseases.